Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)-

• Molecular Formula: C8H5F4NO3
• Molecular Weight: 239.12 g/mol
• IUPAC Name: 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)benzene
• InChI: InChI=1S/C8H5F4NO3/c9-6-3-5(16-4-8(10,11)12)1-2-7(6)13(14)15/h1-3H,4H2
• InChI Key: RBVVMWLZQXBJQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC(F)(F)F)F)[N+](=O)[O-]

Description

Benzene, 2-fluoro-1-nitro-4-(2,2,2-trifluoroethoxy)- is a useful research compound. Its molecular formula is C8H5F4NO3 and its molecular weight is 239.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 3-fluoro-4-nitrophenol (200 mg, 1.3 mmol) in dimethylformamide (3 ml) at 0° C. under argon was treated portionwise with sodium hydride (60 mg of 60% oil dispersion, 1.5 mmol) and maintained for 20 minutes. The mixture was treated with trifluoroethyl triflate (325 mg, 1.4 mmol), then allowed to warm to room temperature and stir overnight. The yellow solution was treated with water (40 ml) and brine (5 ml) and extracted with ethyl acetate. The extract was washed with water, dried (Na2SO4) and concentrated under vacuum to leave the title compound as a yellow oil (280 mg, 92%).